ethyl 4-[4-(4-hydroxyphenyl)-1-methyl-2,5-dioxo-1,2,3,4,5,7-hexahydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl]benzoate

• IUPAC Name: ethyl 4-[4-(4-hydroxyphenyl)-1-methyl-2,5-dioxo-4,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-6-yl]benzoate
• InChI: InChI=1S/C22H21N3O5/c1-3-30-21(28)14-4-8-15(9-5-14)25-12-17-18(20(25)27)19(23-22(29)24(17)2)13-6-10-16(26)11-7-13/h4-11,19,26H,3,12H2,1-2H3,(H,23,29)
• InChI Key: RXFHATVALCQDFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2CC3=C(C2=O)C(NC(=O)N3C)C4=CC=C(C=C4)O
• Molecular Formula: C22H21N3O5
• Molecular Weight: 407.4 g/mol

Description

Ethyl 4-[4-(4-hydroxyphenyl)-1-methyl-2,5-dioxo-1,2,3,4,5,7-hexahydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl]benzoate is a useful research compound. Its molecular formula is C22H21N3O5 and its molecular weight is 407.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 407.14812078 g/mol and the complexity rating of the compound is 735. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Anti-Juvenile Hormone Activity : Ethyl 4-(2-aryloxyhexyloxy)benzoates, similar in structure to the compound , have been synthesized and tested for anti-juvenile hormone (anti-JH) activity in larvae of silkworms. One of the analogs showed activity comparable to a novel anti-JH agent, demonstrating the potential of these compounds in disrupting hormone pathways in insects (Furuta et al., 2006).

• In Silico Screening for Nonlinear Optical (NLO) Activities : A derivative of the compound, ethyl 4-[(E)-(2-hydroxy-4-methoxyphenyl)methyleneamino]benzoate, has been studied for its nonlinear optical properties. The study found that this compound and its derivatives are promising candidates for NLO materials, showing significant static and frequency-dependent NLO properties (Kiven et al., 2023).

• Synthesis for Antioxidant and Radioprotective Activities : Another similar compound, ethyl 4-(4-(benzyloxy) phenyl) -6-methyl-2-oxo-1,2,3,4- tetra hydro pyrimidine-5-carboxylate, has been synthesized and screened for in vitro antioxidant activity and in vivo radioprotection property, showing potential in reducing oxidative stress caused by ionizing radiation (Mohan et al., 2014).

Chemical Characterization and Applications

• Chemical Characterization of Related Compounds : Benzyl and ethyl groups have been appended to pyridine and aniline ligands in diiron(II) complexes, as analogues of the hydroxylase component of soluble methane monooxygenase. These compounds have been characterized for their potential in mimicking biological oxidation processes (Carson & Lippard, 2006).

• Biodegradation Studies : The degradation of biphenyl, which shares some structural similarities with the target compound, by Mycobacterium sp. has been investigated, providing insights into the biodegradation pathways of complex organic compounds (Moody et al., 2002).